Cas no 18858-06-5 (5-Chloro-2-methylthiophenol)

5-Chloro-2-methylthiophenol is a sulfur-containing aromatic compound characterized by the presence of a chloro substituent at the 5-position and a methyl group at the 2-position of the thiophenol ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive thiol group enables participation in coupling reactions, while the chloro and methyl substituents influence its electronic and steric properties, enhancing selectivity in synthetic applications. The compound exhibits moderate stability under standard conditions, though storage under inert atmospheres is recommended to prevent oxidation. Its well-defined structure and functional group compatibility make it a valuable building block in heterocyclic and fine chemical synthesis.
5-Chloro-2-methylthiophenol structure
5-Chloro-2-methylthiophenol structure
Product Name:5-Chloro-2-methylthiophenol
CAS No:18858-06-5
MF:C7H7ClS
MW:158.648479700089
MDL:MFCD08062429
CID:230077
PubChem ID:259700
Update Time:2025-06-07

5-Chloro-2-methylthiophenol Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-methylthiophenol
    • 5-Chloro-2-methylbenzenethiol
    • 5-Chloro-2-methyl th
    • 5-Chloro-2-methylbenzenethiol, 4-Chloro-2-mercaptotoluene
    • o-Toluenethiol, 5-chloro-
    • 5-Chloro-2-methyl thiophenol
    • 5-chloranyl-2-methyl-benzenethiol
    • 5-chloro-2-methylbenzene-1-thiol
    • NSC89851
    • J-012155
    • NSC-123874
    • 1,2,3,4-CYCLOPENTANETETRACARBOXYLICDIANHYDRIDE
    • DTXSID90293489
    • NSC-89851
    • J-517323
    • KB-0734
    • 18858-06-5
    • 2-methyl-5-chlorothiophenol
    • NSC123874
    • FT-0653607
    • NSC 123874
    • Benzenethiol, 5-chloro-2-methyl-
    • CS-0328433
    • AKOS005073190
    • A813248
    • 5087-20-7
    • 3-chloro-6-methylthiophenol
    • SCHEMBL3133477
    • 5-chloro-2-methylthiophenol, AldrichCPR
    • MFCD08062429
    • NSC 89851
    • MDL： MFCD08062429
    • Inchi： 1S/C7H7ClS/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,1H3
    • InChI Key： CKUHTPJQIPSKFS-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C)=C(C=1)S

Computed Properties

  • Exact Mass: 157.99600
  • Monoisotopic Mass: 157.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 1A^2

Experimental Properties

  • Color/Form: Colorless to yellowish liquid
  • Density: 1.217
  • Boiling Point: 229.1 oC at 760 mmHg 140℃(0.95MPa)
  • Flash Point: 89.4 oC
  • Refractive Index: 1.593
  • PSA: 38.80000
  • LogP: 2.93710

5-Chloro-2-methylthiophenol Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-Chloro-2-methylthiophenol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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5-Chloro-2-methylthiophenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:18858-06-5)5-Chloro-2-methylthiophenol
Order Number:A813248
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):293.0/934.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:18858-06-5)5-氯-2-甲基苯硫酚
Order Number:LE1690430
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com

5-Chloro-2-methylthiophenol Related Literature

  • 1. Heterocyclic derivatives of 1 : 2-5 : 6-dibenzocyclohepta-1 : 3 : 5-triene. Part II. 5-Aryl-2 : 3-6 : 7-dibenzo-1-thia-4-azacyclohepta-2 : 4 : 6-trienes and their 1 : 1-dioxides
    C. I. Brodrick,J. S. Nicholson,W. F. Short J. Chem. Soc. 1954 3857

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18858-06-5 (5-Chloro-2-methylthiophenol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:18858-06-5)5-Chloro-2-methylthiophenol
A813248
Purity:99%/99%
Quantity:25g/100g
Price ($):293.0/934.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18858-06-5)5-氯-2-甲基苯硫酚
LE1690430
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email